12-(Acetyloxy)-3,6,7-trihydroxycholan-24-oic acid methyl ester
12-(Acetyloxy)-3,6,7-trihydroxycholan-24-oic acid methyl ester
Brand Name:
Vulcanchem
CAS No.:
133181-57-4
VCID:
VC0170651
InChI:
InChI=1S/C27H44O7/c1-14(6-9-22(30)33-5)17-7-8-18-23-19(13-21(27(17,18)4)34-15(2)28)26(3)11-10-16(29)12-20(26)24(31)25(23)32/h14,16-21,23-25,29,31-32H,6-13H2,1-5H3/t14-,16?,17-,18+,19+,20?,21?,23+,24?,25?,26-,27-/m1/s1
SMILES:
CC(CCC(=O)OC)C1CCC2C1(C(CC3C2C(C(C4C3(CCC(C4)O)C)O)O)OC(=O)C)C
Molecular Formula:
C27H44O7
Molecular Weight:
480.63406
12-(Acetyloxy)-3,6,7-trihydroxycholan-24-oic acid methyl ester
CAS No.: 133181-57-4
Main Products
VCID: VC0170651
Molecular Formula: C27H44O7
Molecular Weight: 480.63406
| CAS No. | 133181-57-4 |
|---|---|
| Product Name | 12-(Acetyloxy)-3,6,7-trihydroxycholan-24-oic acid methyl ester |
| Molecular Formula | C27H44O7 |
| Molecular Weight | 480.63406 |
| IUPAC Name | methyl (4R)-4-[(8R,9S,10R,13R,14S,17R)-12-acetyloxy-3,6,7-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate |
| Standard InChI | InChI=1S/C27H44O7/c1-14(6-9-22(30)33-5)17-7-8-18-23-19(13-21(27(17,18)4)34-15(2)28)26(3)11-10-16(29)12-20(26)24(31)25(23)32/h14,16-21,23-25,29,31-32H,6-13H2,1-5H3/t14-,16?,17-,18+,19+,20?,21?,23+,24?,25?,26-,27-/m1/s1 |
| SMILES | CC(CCC(=O)OC)C1CCC2C1(C(CC3C2C(C(C4C3(CCC(C4)O)C)O)O)OC(=O)C)C |
| PubChem Compound | 91884938 |
| Last Modified | Dec 19 2021 |
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